2-Benzoylpyrrole Methanetricarboxylic Acid 1,1,1-Triethyl Ester
2-Benzoylpyrrole Methanetricarboxylic Acid 1,1,1-Triethyl Ester
Brand Name:
Vulcanchem
CAS No.:
136116-84-2
VCID:
VC0130499
InChI:
InChI=1S/C21H23NO7/c1-4-27-18(24)21(19(25)28-5-2,20(26)29-6-3)16-13-12-15(22-16)17(23)14-10-8-7-9-11-14/h7-13,22H,4-6H2,1-3H3
SMILES:
CCOC(=O)C(C1=CC=C(N1)C(=O)C2=CC=CC=C2)(C(=O)OCC)C(=O)OCC
Molecular Formula:
C21H23NO7
Molecular Weight:
401.4 g/mol
2-Benzoylpyrrole Methanetricarboxylic Acid 1,1,1-Triethyl Ester
CAS No.: 136116-84-2
Reference Standards
VCID: VC0130499
Molecular Formula: C21H23NO7
Molecular Weight: 401.4 g/mol
| CAS No. | 136116-84-2 |
|---|---|
| Product Name | 2-Benzoylpyrrole Methanetricarboxylic Acid 1,1,1-Triethyl Ester |
| Molecular Formula | C21H23NO7 |
| Molecular Weight | 401.4 g/mol |
| IUPAC Name | triethyl (5-benzoyl-1H-pyrrol-2-yl)methanetricarboxylate |
| Standard InChI | InChI=1S/C21H23NO7/c1-4-27-18(24)21(19(25)28-5-2,20(26)29-6-3)16-13-12-15(22-16)17(23)14-10-8-7-9-11-14/h7-13,22H,4-6H2,1-3H3 |
| Standard InChIKey | OCRWZUNHMLTTST-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(C1=CC=C(N1)C(=O)C2=CC=CC=C2)(C(=O)OCC)C(=O)OCC |
| Canonical SMILES | CCOC(=O)C(C1=CC=C(N1)C(=O)C2=CC=CC=C2)(C(=O)OCC)C(=O)OCC |
| Synonyms | (5-Benzoyl-1H-pyrrol-2-yl)-methanetricarboxylic Acid 1,1,1-Triethyl Ester |
| PubChem Compound | 11069430 |
| Last Modified | Nov 11 2021 |
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